GNE-616

• Molecular Formula: C24H23F4N5O3S
• Molecular Weight: 537.5 g/mol
• InChI: InChI=1S/C24H23F4N5O3S/c25-17-12-16-19(33-9-5-15(24(26,27)28)11-20(33)18-3-1-2-7-30-18)6-10-36-21(16)13-22(17)37(34,35)32-23-4-8-29-14-31-23/h1-4,7-8,12-15,19-20H,5-6,9-11H2,(H,29,31,32)/t15-,19-,20+/m0/s1
• InChIKey: XQUOWYVEKSXNET-RYGJVYDSSA-N

GNE-616 Overview: Nav1.7 Inhibitor for Chronic Pain Research

GNE-616 is a synthetic small-molecule arylsulfonamide developed as a selective voltage-gated sodium channel Nav1.7 inhibitor [1]. The compound exhibits a binding affinity (Ki) of 0.79 nM and a dissociation constant (Kd) of 0.38 nM for the human Nav1.7 channel in manual patch clamp electrophysiology assays [2]. GNE-616 was optimized through structure- and ligand-based design to address in vitro hepatotoxicity hazards and high in vivo clearance observed in earlier series compounds, ultimately achieving metabolic stability and oral bioavailability suitable for in vivo pain model evaluation [1].

Target Nav1.7 voltage-gated sodium channel inhibition

Selectivity Isoform-selective over cardiac Nav1.5

Exposure route Oral bioavailability for chronic dosing studies

• [1] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GNE-616 Ligand Page (Ligand ID: 10355). View Source

GNE-616 vs. Close Analogs: Selectivity for Nav1.7 Research

Nav1.7 inhibitors within the arylsulfonamide class exhibit substantial variation in subtype selectivity profiles and off-target liability windows. Inadequate selectivity over the cardiac Nav1.5 channel is associated with cardiovascular adverse events, while insufficient selectivity over neuronal Nav1.2 and Nav1.6 channels may contribute to CNS-related side effects [1]. GNE-616 was specifically engineered through site-directed mutagenesis-guided optimization to address these selectivity challenges [2]. Procurement without verification of compound-specific selectivity data risks introducing confounds in pain research models, particularly when comparing efficacy outcomes across studies that used different Nav1.7 inhibitors with uncharacterized or narrower selectivity margins.

!

Isoform selectivity profiles vary widely – many Nav1.7 inhibitors lack the defined window of specificity over Nav1.5/1.2/1.6; off-target channel block may shift model interpretation.

!

Mechanism of inhibition differs – state-dependent VSD4 binding may not be reproduced by pore-blocking analogs; pathway-response endpoints may not transfer directly.

!

Oral exposure context cannot be assumed – non-optimized analogs may require parenteral administration, limiting chronic study designs; formulation-exposure review recommended.

• [1] IUPHAR/BPS Guide to Pharmacology. Nav1.7 Channel Pharmacology Overview. View Source
• [2] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source

GNE-616: Procurement Evidence vs. Other Nav1.7 Inhibitors

Superior Nav1.7 Potency vs. PF-05089771

GNE-616 demonstrates sub-nanomolar binding affinity for human Nav1.7. This Kd value of 0.38 nM is derived from manual patch clamp electrophysiology, considered the gold standard for ion channel pharmacology validation .

Target potency

Cross-study comparable

Kd 0.38 nM vs IC50 11 nM (29×)

Reported target engagement assay context

Method: radioligand binding vs. manual patch clamp

Evidence Dimension	Binding affinity (Kd) for hNav1.7
Target Compound Data	Kd = 0.38 nM (manual patch clamp)
Comparator Or Baseline	Class benchmark: clinically pursued Nav1.7 inhibitors generally aim for <10 nM potency
Quantified Difference	GNE-616 achieves potency approximately 26-fold higher than the 10 nM threshold
Conditions	Manual patch clamp electrophysiology on hNav1.7-expressing cells

Why This Matters

Sub-nanomolar Kd enables lower dosing requirements and provides a robust signal-to-noise ratio for in vitro target engagement studies.

Cardiac Nav1.5 Selectivity vs. PF-05089771

GNE-616 exhibits >2500-fold selectivity for hNav1.7 over the cardiac sodium channel hNav1.5, with Kd values of 0.38 nM versus >1000 nM respectively . This selectivity window is substantially wider than that observed for many other arylsulfonamide Nav1.7 inhibitors in development.

Cardiac selectivity

Cross-study comparable

>2500-fold over Nav1.5

Isoform selectivity review

Comparator PF-05089771 ~2272-fold; method-context dependent

Evidence Dimension	Selectivity ratio: hNav1.7 Kd vs. hNav1.5 Kd
Target Compound Data	hNav1.7 Kd = 0.38 nM; hNav1.5 Kd > 1000 nM; selectivity >2500-fold
Comparator Or Baseline	Class representative: GNE-131 exhibits >80-fold selectivity over hNav1.5; PF-05089771 exhibits ~10-100-fold selectivity depending on assay conditions
Quantified Difference	GNE-616 selectivity margin exceeds class comparators by >30-fold to >250-fold
Conditions	Manual patch clamp electrophysiology on hNav1.7 and hNav1.5-expressing cells

Why This Matters

This wide selectivity margin against the cardiac isoform minimizes confounding cardiovascular effects in vivo, enabling cleaner interpretation of Nav1.7-mediated analgesic efficacy.

In Vivo Efficacy in IEM Mouse Model

GNE-616 maintains >2500-fold selectivity over hNav1.1, hNav1.3, and hNav1.4, each with Kd values exceeding 1000 nM [1]. This broad selectivity across multiple Nav channel isoforms contrasts with many earlier Nav1.7 inhibitors that exhibited narrower selectivity profiles.

In vivo EC50 (IEM)

Cross-study comparable

total 740 nM, unbound 9.6 nM

Reported model-response endpoint

IEM transgenic mouse (L858F) context

Evidence Dimension	Selectivity ratio: hNav1.7 vs. hNav1.1/hNav1.3/hNav1.4
Target Compound Data	hNav1.1 Kd > 1000 nM; hNav1.3 Kd > 1000 nM; hNav1.4 Kd > 1000 nM; selectivity >2500-fold for each
Comparator Or Baseline	Many earlier arylsulfonamide series compounds exhibited ≤100-fold selectivity over hNav1.3
Quantified Difference	At least 25-fold improvement in selectivity margin
Conditions	Manual patch clamp electrophysiology on respective hNav isoform-expressing cells

Why This Matters

Broad isoform selectivity reduces the risk of off-target CNS and neuromuscular effects that could obscure pain-specific efficacy signals in preclinical models.

• [1] InvivoChem. GNE-616 Product Page. View Source

Optimized Oral Bioavailability

GNE-616 demonstrates concentration-dependent reduction in nociceptive events in the transgenic inherited erythromelalgia (IEM) mouse model, a Nav1.7 gain-of-function mutation model that directly links channel hyperactivity to pain behavior [1]. The compound achieves an EC50 of 740 nM (total) and an unbound EC50,u of 9.6 nM in this model [2].

Oral bioavailability

Class-level

Designed oral prodrug approach

Formulation-context review

Data to verify for specific rodent PK studies

Evidence Dimension	In vivo PK/PD efficacy in Nav1.7-dependent pain model
Target Compound Data	EC50 = 740 nM (total); EC50,u = 9.6 nM (unbound)
Comparator Or Baseline	Many Nav1.7 inhibitors lack published in vivo PK/PD data in Nav1.7 mutation-specific models
Quantified Difference	GNE-616 has validated in vivo target engagement with quantifiable EC50; comparators often lack this characterization
Conditions	Transgenic IEM mouse model (Nav1.7 gain-of-function mutation); concentration-dependent nociceptive event reduction

Why This Matters

Validated in vivo PK/PD correlation enables researchers to estimate effective plasma concentrations for experimental design and supports translation to other Nav1.7-dependent pain models.

• [1] IUPHAR/BPS Guide to Pharmacology. GNE-616 Ligand Page (Ligand ID: 10355) - Biology Tab. View Source
• [2] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source

GNE-616 Optimized Metabolic Stability: Resolution of In Vitro Hepatotoxicity via Lipophilicity Optimization

During the optimization campaign leading to GNE-616, an in vitro hepatotoxicity hazard was identified in earlier chromane arylsulfonamide series compounds. This hazard was resolved through deliberate optimization of lipophilicity and lipophilic ligand efficiency (LLE), resulting in GNE-616 achieving both metabolic stability and a favorable safety profile [1].

Evidence Dimension	Metabolic stability and hepatotoxicity profile
Target Compound Data	Metabolically stable; in vitro hepatotoxicity resolved via LLE optimization
Comparator Or Baseline	Earlier series chromane arylsulfonamide compounds exhibited in vitro hepatotoxicity hazard
Quantified Difference	Hepatotoxicity hazard present in earlier compounds, absent in GNE-616 (binary outcome)
Conditions	In vitro hepatotoxicity assays; lipophilicity and LLE measurements

Why This Matters

Metabolic stability supports reliable in vivo exposure and reproducible experimental outcomes, while resolution of hepatotoxicity hazard reduces confounding liver-related effects in long-term pain studies.

• [1] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source

GNE-616 Selectivity Determinants: Site-Directed Mutagenesis Identifies Residues Y1537s, W1538, and V1541

Site-directed mutagenesis studies identified specific residues in the voltage-sensing domain 4 (VSD4) of Nav1.7 that are critical for GNE-616's isoform selectivity profile. Mutations at Y1537s/W1538, V1541, and the triple mutant Y1537s/W1538/V1541 altered GNE-616 binding (Kd values: 170±67 nM, 3.9±1.1 nM, and 790±350 nM, respectively) [1]. This molecular characterization enables rational comparison to other Nav1.7 inhibitors targeting VSD4.

Evidence Dimension	Molecular determinants of isoform selectivity
Target Compound Data	Kd (WT) = 0.38 nM; Kd (Y1537s/W1538) = 170±67 nM; Kd (V1541) = 3.9±1.1 nM; Kd (triple) = 790±350 nM
Comparator Or Baseline	Other arylsulfonamide VSD4 inhibitors may engage different residue subsets
Quantified Difference	Residue-specific binding contributions quantified
Conditions	Site-directed mutagenesis in hNav1.7-expressing cells; manual patch clamp electrophysiology

Why This Matters

Knowledge of specific binding determinants enables structure-based comparisons with alternative Nav1.7 inhibitors and informs selection for studies requiring defined molecular pharmacology.

• [1] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source

GNE-616: Preclinical Research Applications

Target Engagement in Genetic Pain Models

When validating Nav1.7 as a therapeutic target in rodent chronic pain models where confounding cardiovascular effects must be minimized, GNE-616 is appropriate due to its >2500-fold selectivity over hNav1.5. This wide margin reduces the likelihood that observed analgesic effects are contaminated by cardiac sodium channel blockade [1]. Researchers should confirm equivalent selectivity in the relevant species (e.g., mouse or rat Nav isoforms) prior to in vivo studies.

Isoform-Specific Electrophysiology Assays

GNE-616 is particularly suited for PK/PD studies in the IEM transgenic mouse model or other Nav1.7 gain-of-function mutation models. The published EC50 of 740 nM (total) and EC50,u of 9.6 nM provides a benchmark for experimental design and enables calculation of target coverage at given plasma exposures [1] [2]. This quantifiable in vivo endpoint supports dose-response and time-course studies linking target engagement to behavioral outcomes.

Benchmarking Novel Nav1.7 Inhibitors

For research programs investigating the molecular pharmacology of VSD4-targeting Nav1.7 inhibitors, GNE-616 offers a well-characterized reference compound with defined binding determinants (residues Y1537s, W1538, V1541) [1]. The availability of site-directed mutagenesis data enables head-to-head comparisons with novel analogs, and GNE-616 can serve as a positive control for assays measuring VSD4 engagement.

Chronic Dosing Studies Requiring Metabolic Stability and Oral Bioavailability

GNE-616 was optimized from earlier series compounds that exhibited in vitro hepatotoxicity and high in vivo clearance. The final compound achieves metabolic stability and oral bioavailability suitable for repeat-dosing studies [1]. Researchers conducting multi-day or multi-week pain model studies may find GNE-616 advantageous over less stable Nav1.7 inhibitors that require frequent redosing or alternative routes of administration.

Application

Selection Property

Validation Focus

Genetic pain model target engagement

Model-response endpoint context

IEM model PK/PD relationship review

Isoform-specific electrophysiology

Window of selectivity over Nav1.5/1.2/1.6

Selectivity profile interpretation

Benchmarking novel Nav1.7 inhibitors

Potency and selectivity benchmark

Head-to-head assay context review

• [1] McKerrall SJ, et al. Structure- and Ligand-Based Discovery of Chromane Arylsulfonamide Nav1.7 Inhibitors for the Treatment of Chronic Pain. J Med Chem. 2019;62(8):4091-4109. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. GNE-616 Ligand Page (Ligand ID: 10355) - Biology Tab. View Source